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Compound of Interest

Compound Name: NH2-UAMC1110 TFA

Cat. No.: B10857370 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: NH2-UAMC1110 TFA is a derivative of UAMC1110, a potent and selective

inhibitor of Fibroblast Activation Protein (FAP).[1] It serves as a crucial precursor in the

synthesis of FAPI-QS, a chelating agent used to create radiotracers with high tumor selectivity

for diagnostic and therapeutic applications.[2][3][4][5] Proper preparation of stock solutions is

the first critical step for reliable and reproducible experimental results. These application notes

provide a detailed protocol for the preparation, storage, and handling of NH2-UAMC1110 TFA
stock solutions.

Physicochemical Properties and Storage
Recommendations
A summary of the key quantitative data for NH2-UAMC1110 TFA is presented in the table

below for easy reference.
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Property Value Source

CAS Number 2990021-73-1 [2]

Molecular Formula C23H24F5N5O5 [2][3]

Formula Weight 545.46 g/mol [2][3]

Appearance Off-white to yellow solid [3]

Purity >98% (HPLC) [2]

Solubility (in Water) 250 mg/mL (458.33 mM) [3][4][6]

Storage of Solid
-20°C, sealed, away from

moisture
[3][4]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[3][5]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in Water
This protocol describes the preparation of a 10 mM stock solution of NH2-UAMC1110 TFA in

water.

Materials:

NH2-UAMC1110 TFA powder

Sterile, nuclease-free water

Vortex mixer

Ultrasonic bath

Sterile microcentrifuge tubes or vials

Calibrated pipettes
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Analytical balance

Procedure:

Equilibration: Allow the vial of NH2-UAMC1110 TFA powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of NH2-UAMC1110 TFA powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.45

mg of the compound.

Solubilization:

Add the appropriate volume of sterile water to the vial containing the powder. For a 10 mM

stock from 5.45 mg, this would be 1 mL.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath.[3][4][6]

Heating the solution to 37°C can also aid in solubilization.[4]

Sterilization (Optional but Recommended): If the stock solution is intended for cell-based

assays, it is advisable to sterilize it by passing it through a 0.22 µm syringe filter into a new

sterile tube.[3][5]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound,

aliquot the stock solution into smaller, single-use volumes.[3][5]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3][5] Ensure the vials are tightly sealed to protect from

moisture.[3][4]

Stock Solution Preparation Table
The following table provides the required mass of NH2-UAMC1110 TFA to prepare stock

solutions of various concentrations and volumes.
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Desired
Concentration

Volume
Mass of NH2-
UAMC1110 TFA

Volume of Water

1 mM 1 mL 0.545 mg 1 mL

5 mL 2.73 mg 5 mL

10 mL 5.45 mg 10 mL

5 mM 1 mL 2.73 mg 1 mL

5 mL 13.64 mg 5 mL

10 mL 27.27 mg 10 mL

10 mM 1 mL 5.45 mg 1 mL

5 mL 27.27 mg 5 mL

10 mL 54.55 mg 10 mL

Calculations are based on a molecular weight of 545.46 g/mol .

Visualizations
Workflow for NH2-UAMC1110 TFA Stock Solution
Preparation
The following diagram illustrates the key steps in the preparation of a sterile stock solution of

NH2-UAMC1110 TFA.
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Preparation

Processing & Storage

Start: NH2-UAMC1110 TFA Powder

Equilibrate to Room Temperature

1.

Weigh Compound

2.

Add Sterile Water

3.

Vortex / Sonicate

4.

Sterile Filter (0.22 µm)

5.

Aliquot into Single-Use Vials

6.

Store at -20°C or -80°C

7.

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for NH2-UAMC1110 TFA Stock Solution Preparation.
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Signaling Pathway Context
NH2-UAMC1110 TFA is a precursor to inhibitors targeting Fibroblast Activation Protein (FAP),

a key enzyme in the tumor microenvironment. The diagram below shows the logical

relationship from the compound to its application.

Compound and Synthesis

Application

NH2-UAMC1110 TFA
(Precursor)

FAPI-QS
(Chelating Agent)

Synthesis

Radiotracer
(e.g., with 68Ga)
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Activation Protein (FAP)

Binding

Tumor Diagnosis
& Therapy

Click to download full resolution via product page
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Caption: Logical flow from NH2-UAMC1110 TFA to its theranostic application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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